![molecular formula C10H10BrN3OS B6281539 3-{[(3-bromophenyl)methyl]sulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one CAS No. 1247381-85-6](/img/no-structure.png)
3-{[(3-bromophenyl)methyl]sulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
Overview
Description
The compound “3-{[(3-bromophenyl)methyl]sulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one” is a derivative of 1,2,4-triazole . Triazoles are heterocyclic compounds that have been the focus of many studies due to their confirmed biological and pharmacological activities . They have been used in the synthesis and development of many promising drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-{[(3-bromophenyl)methyl]sulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one' involves the reaction of 3-bromobenzyl mercaptan with 4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one in the presence of a suitable base and solvent.", "Starting Materials": [ "3-bromobenzyl mercaptan", "4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one", "Suitable base", "Solvent" ], "Reaction": [ "Step 1: Dissolve 3-bromobenzyl mercaptan and 4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one in a suitable solvent.", "Step 2: Add a suitable base to the reaction mixture and stir for a specific time period.", "Step 3: Isolate the product by filtration or extraction and purify it by recrystallization or chromatography." ] } | |
CAS RN |
1247381-85-6 |
Product Name |
3-{[(3-bromophenyl)methyl]sulfanyl}-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one |
Molecular Formula |
C10H10BrN3OS |
Molecular Weight |
300.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
